Cas no 1114633-87-2 (N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}cyclohexanecarboxamide)

• Product Name: N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}cyclohexanecarboxamide
• CAS No: 1114633-87-2
• MF: C₁₉H₂₃N₃O₃S
• MW: 373.46922326088
• CID: 5868943
• PubChem ID: 44015903
• Update Time: 2025-06-26

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}cyclohexanecarboxamide
• N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]cyclohexanecarboxamide
• F2098-0119
• N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}cyclohexanecarboxamide
• AKOS001950926
• HMS3481E19
• N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)cyclohexanecarboxamide
• 1114633-87-2

• Inchi： 1S/C19H23N3O3S/c1-2-26(24,25)18-12-11-17(21-22-18)15-9-6-10-16(13-15)20-19(23)14-7-4-3-5-8-14/h6,9-14H,2-5,7-8H2,1H3,(H,20,23)
• InChI Key： GGDSSLPJOMSCKN-UHFFFAOYSA-N
• SMILES： S(CC)(C1=CC=C(C2=CC=CC(=C2)NC(C2CCCCC2)=O)N=N1)(=O)=O

Computed Properties

• Exact Mass: 373.14601278g/mol
• Monoisotopic Mass: 373.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 97.4Ų

Additional information on N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}cyclohexanecarboxamide

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}cyclohexanecarboxamide: A Comprehensive Overview

The compound N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}cyclohexanecarboxamide (CAS No. 1114633-87-2) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridazine ring system with a cyclohexanecarboxamide moiety, making it a valuable subject for research in medicinal chemistry and materials science.

The molecular structure of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}cyclohexanecarboxamide is notable for its functional groups, including the ethanesulfonyl group attached to the pyridazine ring. This arrangement imparts specific electronic and steric properties to the molecule, which are critical for its interactions in biological systems. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic profiles of drugs, making this compound a promising candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}cyclohexanecarboxamide through multi-step processes involving coupling reactions and functional group transformations. These methods not only enhance the scalability of production but also allow for precise control over the stereochemistry and regiochemistry of the final product, ensuring high purity and consistency.

In terms of applications, N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}cyclohexanecarboxamide has shown potential in the field of medicinal chemistry as a lead compound for drug discovery. Its ability to interact with specific biological targets, such as enzymes or receptors, has been explored in recent research studies. For instance, investigations into its binding affinity with certain G-protein coupled receptors (GPCRs) have revealed promising results, suggesting its role in modulating cellular signaling pathways.

Moreover, the compound's stability under various physiological conditions has been a focal point of recent research. Studies have demonstrated that N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}cyclohexanecarboxamide exhibits excellent metabolic stability, which is a critical factor for its potential use as an orally administered drug. This stability is attributed to the robustness of its chemical structure, particularly the ethanesulfonyl group, which provides resistance to enzymatic degradation.

The pharmacokinetic profile of N-{3-6-(ethanesulfonyl)pyridazin-3-yphenyl}cyclohexanecarboxamide has also been extensively studied. Research indicates that it possesses favorable absorption characteristics, enabling efficient uptake into systemic circulation. Additionally, its distribution and elimination profiles suggest that it may have a prolonged half-life, which could be advantageous for chronic therapeutic applications.

In conclusion, N-{3-6-(ethanesulfonyl)pyridazin-3-yphenyl}cyclohexanecarboxamide (CAS No. 1114633-87-) represents a cutting-edge molecule with significant potential in drug development and materials science. Its unique structure, combined with favorable pharmacokinetic properties and promising biological activity, positions it as a key compound for future research and application in the pharmaceutical industry.